Cas no 62-49-7 (Choline)

• Product Name: Choline
• CAS No: 62-49-7
• MF: C₅H₁₄NO
• MW: 104.170761585236
• CID: 503026
• Update Time: 2025-04-19

Choline Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-hydroxy-N,N,N-trimethyl-
• CHOLINE
• [3H]-Choline
• 2-hydroxy-N,N,N-trimethyl-ethanaminium
• bilineurine
• ChlolineBitartarate
• Choline Base Aqueous
• CholineBitartrateFcc
• cholinecation
• Sincalin
• Choline

• Inchi： 1S/C5H14NO/c1-6(2,3)4-5-7/h7H,4-5H2,1-3H3/q+1
• InChI Key： OEYIOHPDSNJKLS-UHFFFAOYSA-N
• SMILES： C[N+](CCO)(C)C

Computed Properties

• Exact Mass: 104.10800
• Monoisotopic Mass: 104.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 46.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Strongly alkaline viscous liquid or crystal
• Density: 1.09 g/mL at 20 °C
• Boiling Point: 195.35°C (rough estimate)
• Refractive Index: n20/D 1.418
• PSA: 20.23000
• LogP: -0.31510
• pka: 13.9(at 25℃)
• Solubility: Soluble in water and alcohol, insoluble in ether.

Choline Security Information

• Hazardous Material transportation number：UN 3286 3/PG 2
• WGK Germany：1
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：8-9-23
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：2-8°C
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34

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